Cas no 2034611-15-7 (N-1-(1-benzofuran-2-yl)propan-2-yl-2-chlorobenzene-1-sulfonamide)

• Product Name: N-1-(1-benzofuran-2-yl)propan-2-yl-2-chlorobenzene-1-sulfonamide
• CAS No: 2034611-15-7
• MF: C₁₇H₁₆ClNO₃S
• MW: 349.831842422485
• CID: 6157083
• PubChem ID: 119104183
• Update Time: 2025-06-30

N-1-(1-benzofuran-2-yl)propan-2-yl-2-chlorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-1-(1-benzofuran-2-yl)propan-2-yl-2-chlorobenzene-1-sulfonamide
• N-[1-(1-benzofuran-2-yl)propan-2-yl]-2-chlorobenzene-1-sulfonamide
• N-[1-(1-benzofuran-2-yl)propan-2-yl]-2-chlorobenzenesulfonamide
• F6556-7695
• 2034611-15-7
• AKOS026697340
• N-(1-(benzofuran-2-yl)propan-2-yl)-2-chlorobenzenesulfonamide

• Inchi： 1S/C17H16ClNO3S/c1-12(10-14-11-13-6-2-4-8-16(13)22-14)19-23(20,21)17-9-5-3-7-15(17)18/h2-9,11-12,19H,10H2,1H3
• InChI Key： ZJQILYUKUWXYQQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1S(NC(C)CC1=CC2C=CC=CC=2O1)(=O)=O

Computed Properties

• Exact Mass: 349.0539422g/mol
• Monoisotopic Mass: 349.0539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 67.7Ų

Additional information on N-1-(1-benzofuran-2-yl)propan-2-yl-2-chlorobenzene-1-sulfonamide

N-(1-(1-Benzo[f]ur-2-yl)propan-2-yl)-2-chlorobenzene sulfonamide: A Comprehensive Overview

The compound with CAS No. 2034611-15-7, commonly referred to as N-(1-(1-benzo[f]ur-2-yl)propan-2-yl)-2-chlorobenzene sulfonamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzo[f]ur group, a propanamine moiety, and a sulfonamide functional group. The integration of these structural elements contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of benzo[f]ur derivatives in the development of novel pharmaceutical agents. The benzo[f]ur group, a fused bicyclic aromatic system, is known for its ability to enhance the pharmacokinetic properties of molecules, such as solubility and bioavailability. In the case of N-(1-(1-benzo[f]ur-2-yl)propan-2-yl)-2-chlorobenzene sulfonamide, this group plays a pivotal role in stabilizing the molecule's conformation and influencing its interaction with biological targets.

The sulfonamide functional group in this compound is another critical feature. Sulfonamides are widely used in medicinal chemistry due to their ability to act as hydrogen bond donors and acceptors, which can enhance the binding affinity of drugs to their target proteins. In this compound, the sulfonamide group is attached to a 2-chlorobenzene ring, introducing additional electronic effects that can modulate the molecule's activity. The chlorine substituent on the benzene ring further enhances the compound's electronic properties, potentially increasing its potency and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activity of N-(1-(1-benzo[f]ur-2-yl)propan-2-yl)-2-chlorobenzene sulfonamide with greater accuracy. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against certain enzymes or receptors, making it a promising candidate for drug development. Furthermore, its structural similarity to known bioactive compounds suggests that it could be explored as a lead molecule in medicinal chemistry research.

The synthesis of N-(1-(1-benzo[f]ur-2-yli)propane...